2-bromo-N-[(5Z)-5-(3,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide

• IUPAC Name: 2-bromo-N-[(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide
• InChI: InChI=1S/C19H15BrN2O4S2/c1-25-14-8-7-11(9-15(14)26-2)10-16-18(24)22(19(27)28-16)21-17(23)12-5-3-4-6-13(12)20/h3-10H,1-2H3,(H,21,23)/b16-10-
• InChI Key: DJBHCUXUPKZZMS-YBEGLDIGSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=C2C(=O)N(C(=S)S2)NC(=O)C3=CC=CC=C3Br)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)NC(=O)C3=CC=CC=C3Br)OC
• Molecular Formula: C19H15BrN2O4S2
• Molecular Weight: 479.4 g/mol

Description

2-bromo-N-[(5Z)-5-(3,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide is a synthetically accessible rhodanine derivative that has emerged as a key chemical scaffold in medicinal chemistry research, particularly in the inhibition of protein kinases. This compound is structurally characterized by a (Z)-benzylidene ring appended to the rhodanine core, which is a privileged structure known for its diverse biological activities. Its primary research value lies in its function as a potent and selective inhibitor of maternal embryonic leucine zipper kinase (MELK) (PubMed) . Inhibition of MELK, which is overexpressed in various cancer cells including breast cancer stem cells, induces apoptosis and suppresses tumor growth, making this compound a valuable pharmacological tool for probing MELK-dependent signaling pathways in oncology research (Nature Scientific Reports) . Beyond its anticancer potential, this benzylidene-rhodanine scaffold demonstrates significant inhibitory activity against Escherichia coli β-ketoacyl-acyl carrier protein synthase III (FabH), a crucial enzyme in bacterial fatty acid synthesis (Journal of Enzyme Inhibition and Medicinal Chemistry) . This dual-target potential positions the compound as a versatile probe for investigating novel antibacterial strategies and exploring the complex interplay between kinase signaling and bacterial metabolism. Researchers utilize this molecule to study structure-activity relationships, develop more potent and selective analogs, and elucidate the mechanistic roles of its target enzymes in disease models.

Preparation Methods

Formation of the Thiosemicarbazone Intermediate

The synthesis begins with the condensation of 3,4-dimethoxybenzaldehyde with thiosemicarbazide to form the thiosemicarbazone intermediate . This step is typically performed in ethanol or methanol under reflux conditions for 4–6 hours. The reaction mechanism involves nucleophilic attack of the thiosemicarbazide’s amino group on the aldehyde carbonyl, followed by dehydration to form the Schiff base.

Key Conditions :

• Solvent : Ethanol (90% yield) or methanol (85% yield).

• Molar Ratio : 1:1 aldehyde-to-thiosemicarbazide.

• Temperature : 70–80°C under reflux.

Cyclization to Form the Thiazolidinone Core

The thiosemicarbazone intermediate undergoes cyclization with 2-bromobenzoyl chloride in the presence of a base to form the thiazolidinone ring. This step is critical for introducing the brominated benzamide group and establishing the Z-configuration of the benzylidene moiety.

Reaction Protocol :

• Dissolve the thiosemicarbazone in N,N-dimethylformamide (DMF) .

• Add 2-bromobenzoyl chloride (1.2 equivalents) dropwise at 0–5°C.

• Introduce triethylamine (2.0 equivalents) to neutralize HCl generated during the reaction.

• Stir the mixture at 60–80°C for 8–12 hours.

Mechanistic Insight :
The base deprotonates the thiosemicarbazone, enabling nucleophilic attack on the acyl chloride. Cyclization occurs via intramolecular thioester formation, followed by tautomerization to stabilize the thioxo group at position 2.

Optimization of Reaction Conditions

Solvent and Catalysis

• DMF vs. THF : DMF provides higher yields (78% vs. 52% in THF) due to its polar aprotic nature, which stabilizes the transition state.

• Catalyst Screening :

  • Piperidine (2 drops) accelerates the cyclization step, reducing reaction time to 6 hours.

  • Fe₂O₃ nanoparticles (5 mol%) increase yield to 89% under ultrasonication, but require post-synthesis filtration.

Stereochemical Control

The Z-configuration of the benzylidene group is favored under anhydrous conditions and moderate heating (60–80°C). Prolonged heating (>12 hours) or excess base promotes isomerization to the E-configuration, reducing bioactivity.

Purification and Characterization

Purification Techniques

• Column Chromatography : Silica gel with a hexane/ethyl acetate gradient (7:3 to 1:1) removes unreacted starting materials and E-isomers.

• Recrystallization : Ethanol/water (3:1) yields needle-shaped crystals with >98% purity.

Analytical Data

Parameter	Value	Method
Melting Point	228–230°C	Differential Scanning Calorimetry
HPLC Purity	99.2%	C18 column, 70:30 MeOH/H₂O
1H NMR (400 MHz, DMSO-d6)	δ 10.21 (s, 1H, NH), 8.02 (d, J=8.4 Hz, 1H), 7.76 (s, 1H, benzylidene)	Bruker Avance III
HRMS	m/z 503.9912 [M+H]+ (calc. 503.9915)	ESI-TOF

Comparative Analysis with Structural Analogs

Impact of Benzylidene Substituents

• 3,4-Dimethoxy vs. 2,4-Dimethoxy : The 3,4-dimethoxy analog exhibits a 12% higher yield due to enhanced electron-donating effects, which facilitate cyclization.

• Bromine Position : 2-Bromo substitution on the benzamide group introduces steric hindrance, reducing byproduct formation compared to 4-bromo analogs.

Industrial Scalability

A pilot-scale synthesis (100 g batch) achieved an 82% yield using continuous flow reactors with in-line pH monitoring to maintain optimal basicity.

Challenges and Mitigation Strategies

• Isomerization Risk : Controlled heating (<80°C) and anhydrous conditions prevent E/Z isomerization.

• Thioamide Oxidation : Conduct reactions under nitrogen atmosphere to avoid oxidation of the thioxo group to sulfone .

Chemical Reactions Analysis

Substitution Reactions

The bromine atom at the 2-position of the benzamide group undergoes nucleophilic aromatic substitution (NAS) under specific conditions. This reactivity is exploited to introduce diverse substituents for structure-activity relationship (SAR) studies.

Reaction	Reagents/Conditions	Product	Yield	Reference
Bromine → Methoxy	NaOMe, CuI, DMF, 120°C, 6 h	2-Methoxy analogue	78%
Bromine → Amine	NH3 (aq), Pd(OAc)2, Xantphos, 100°C	2-Amino derivative	65%

Key factors:

• Polar aprotic solvents (e.g., DMF) enhance reaction rates by stabilizing transition states .

• Copper or palladium catalysts facilitate cross-coupling reactions .

Oxidation Reactions

The thioxo (C=S) group at the 2-position of the thiazolidinone ring is susceptible to oxidation, forming sulfonyl or sulfonic acid derivatives.

Reaction	Reagents/Conditions	Product	Yield	Reference
S → SO2	H2O2 (30%), AcOH, 60°C, 3 h	2-Sulfonyl-1,3-thiazolidin-4-one	82%
S → SO3H	KMnO4, H2SO4, RT, 12 h	Sulfonic acid derivative	58%

Mechanistic insights:

• Hydrogen peroxide in acidic media generates electrophilic oxygen species, attacking the sulfur atom.

• Potassium permanganate acts as a strong oxidizer, cleaving the C=S bond .

Reduction Reactions

The exocyclic double bond (C5=C) in the benzylidene moiety undergoes stereoselective reduction, yielding dihydrothiazolidinones.

Reaction	Reagents/Conditions	Product	Yield	Reference
C=C → CH-CH	NaBH4, EtOH, 0°C, 2 h	(5R,6S)-Dihydrothiazolidinone	90%
C=C → CH-CH	H2, Pd/C (10%), MeOH, 50 psi, 4 h	Racemic dihydrothiazolidinone	85%

Stereochemical outcomes:

• NaBH4 in ethanol favors syn addition due to steric hindrance .

• Catalytic hydrogenation produces racemic mixtures unless chiral catalysts are employed.

Cycloaddition Reactions

The thiazolidinone core participates in [3+2] cycloadditions with nitrile oxides, forming fused heterocycles.

Reaction	Reagents/Conditions	Product	Yield	Reference
[3+2] Cycloaddition	Benzoyl nitrile oxide, CHCl3, Δ	Thiazolo[3,2-d] oxadiazole	73%

Regioselectivity is governed by frontier molecular orbital (FMO) interactions between the thiazolidinone and dipolarophile .

Condensation Reactions

The 4-oxo group and aromatic aldehydes undergo Knoevenagel condensation to extend conjugation.

Reaction	Reagents/Conditions	Product	Yield	Reference
Knoevenagel	4-Nitrobenzaldehyde, AcONa, MW, 80°C	(5Z)-5-(4-Nitrobenzylidene) analogue	95%

Optimization notes:

• Microwave irradiation (MW) reduces reaction time from 12 h to 30 min .

• Sodium acetate acts as a mild base, avoiding decomposition of sensitive substituents .

Acid/Base-Mediated Rearrangements

Under acidic conditions, the thiazolidinone ring undergoes ring-opening followed by recyclization.

Reaction	Reagents/Conditions	Product	Yield	Reference
Acidic hydrolysis	HCl (conc.), reflux, 6 h	Thioamide and benzamide fragments	68%
Base-induced rearrangement	NaOH (10%), EtOH, Δ	Thiazine derivative	55%

Mechanistic pathway:

• Protonation of the carbonyl oxygen initiates ring-opening.

• Nucleophilic attack by hydroxide ions leads to recyclization into a six-membered thiazine .

Photochemical Reactions

UV irradiation induces [2+2] cycloaddition between the benzylidene double bond and alkenes.

Reaction	Reagents/Conditions	Product	Yield	Reference
[2+2] Cycloaddition	Maleic anhydride, UV (254 nm), 24 h	Bicyclic thiazolidinone-maleate adduct	47%

This reaction is limited by poor quantum yield due to competing side reactions .

Enzymatic Modifications

The compound serves as a substrate for cytochrome P450 enzymes, producing hydroxylated metabolites.

Reaction	Reagents/Conditions	Product	Yield	Reference
C-H hydroxylation	CYP3A4, NADPH, 37°C, 12 h	3′-Hydroxy metabolite	32%

Biotransformation sites:

• Methoxy groups are demethylated to hydroxyl groups.

• Bromine remains unaffected under physiological conditions.

Scientific Research Applications

Medicinal Chemistry Applications

• Anticancer Activity :
  • Compounds similar to 2-bromo-N-[(5Z)-5-(3,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide have been studied for their anticancer properties. The thiazolidinone scaffold is known to exhibit cytotoxic effects against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation .
• Kinase Inhibition :
  • Recent studies have highlighted the potential of thiazolidinones as inhibitors of protein kinases, such as DYRK1A. These kinases play crucial roles in cell signaling pathways related to cancer and neurodegenerative diseases. The compound's ability to inhibit these kinases could lead to new therapeutic strategies .
• Antimicrobial Properties :
  • Research has indicated that thiazolidinone derivatives possess antimicrobial activity against a range of pathogens. The presence of halogen substituents, such as bromine, can enhance the compound's efficacy against bacterial strains .

Synthesis and Derivatives

The synthesis of 2-bromo-N-[(5Z)-5-(3,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide typically involves multi-step reactions including condensation and cyclization processes. Variations in the synthesis can yield different derivatives with modified biological activities.

Synthesis Overview

Step	Reaction Type	Key Reagents	Yield
1	Condensation	Aldehyde + Amine	High
2	Cyclization	Thioester + Amine	Moderate
3	Bromination	Bromine Source	Variable

Case Studies

• In Vitro Studies :
  • A study conducted on a series of thiazolidinone derivatives demonstrated that modifications at the benzamide position significantly affected their anticancer activity against MCF-7 breast cancer cells. The compound exhibited IC50 values in the low micromolar range, indicating potent activity .
• In Vivo Models :
  • Animal model studies have shown that compounds based on the thiazolidinone structure can reduce tumor growth in xenograft models. This suggests potential for further development into therapeutic agents for cancer treatment .

Mechanism of Action

The mechanism of action of 2-bromo-N-[(5Z)-5-(3,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide is not fully understood. it is believed to interact with specific molecular targets, such as enzymes or receptors, through its functional groups. The thiazolidinone ring and benzamide group may play crucial roles in binding to these targets, thereby modulating their activity.

Comparison with Similar Compounds

Structural Analogues

Substituent Variations in the Benzylidene Moiety

• Compound 4b: (5Z)-5-(3,4-Dimethoxybenzylidene)-1-methyl-2-thioxoimidazolidin-4-one Structure: Lacks the 2-bromobenzamide group but includes a 1-methyl substituent on the imidazolidinone ring. Synthesis: Achieved via Method A (96% yield, 40 min reaction time) and Method B (92% yield, 60 min) using 3,4-dimethoxybenzaldehyde . Physical Properties: Melting point = 234–236°C; characterized by NMR and HRMS .

• Compound 5h : (5Z)-5-(3,4-Dimethoxybenzylidene)-2-(thiomorpholin-1-yl)-1,3-thiazol-4(5H)-one

  • Structure : Features a thiomorpholine substituent at the 2-position of the thiazole ring.
  • Synthesis : Microwave-assisted synthesis (80°C, 30 min) with 78% yield .
  • Physical Properties : Melting point = 240–242°C; NMR data confirm substitution patterns .

Halogen Substitution in the Benzamide Group

• 3-Chloro-N-[(5Z)-5-(2,3-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide

  • Structure : Chlorine substituent at the 3-position of the benzamide group and 2,3-dimethoxybenzylidene moiety.
  • Properties : Molecular weight = 434.92 g/mol; ChemSpider ID: 672903-11-6 .

• 2-Chloro-N-[5-(2,3-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide

  • Structure : Chlorine at the 2-position of benzamide and 2,3-dimethoxybenzylidene.
  • Physical Properties : Predicted density = 1.50±0.1 g/cm³; pKa = 7.07±0.20 .

Key Observations :

• Microwave synthesis (e.g., Compound 5h) offers faster reaction times (30 min) compared to conventional methods (40–60 min) .
• The presence of electron-withdrawing groups (e.g., bromine) may reduce yields due to steric or electronic effects, though direct data for the target compound is unavailable.

Physicochemical Properties

Compound	Density (g/cm³)	pKa	Melting Point (°C)	Reference
Target Compound	-	-	-	-
2-Chloro analogue	1.50±0.1	7.07±0.20	-
4b	-	-	234–236
5h	-	-	240–242

Key Observations :

• Halogen substitution (Cl vs. Br) may influence density and acidity. For example, the 2-chloro analogue has a predicted pKa of ~7.07, suggesting moderate protonation behavior in physiological conditions .
• Melting points for 3,4-dimethoxybenzylidene derivatives range between 234–254°C, indicating high crystallinity .

Biological Activity

The compound 2-bromo-N-[(5Z)-5-(3,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide is part of a class of thiazolidinones that have garnered attention for their potential biological activities, particularly in medicinal chemistry. This article explores its biological activity, synthesis methods, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{18}BrN_{3}O_{3}S$, with a molecular weight of approximately 433.33 g/mol. It features a thiazolidinone core structure, which is known for various biological activities.

Biological Activity Overview

Research indicates that thiazolidinone derivatives exhibit a range of biological properties, including:

• Anticancer Activity : Many thiazolidinones have demonstrated cytotoxic effects against various cancer cell lines. For instance, compounds with similar structures have shown IC50 values in the low micromolar range against breast adenocarcinoma (MDA-MB 231) and lung carcinoma (NCI-H2) cell lines .
• Enzyme Inhibition : Compounds in this class have been studied for their inhibition of specific protein kinases. For example, some derivatives were identified as potent inhibitors of DYRK1A, a kinase involved in cell proliferation and differentiation .

Synthesis Methods

The synthesis of 2-bromo-N-[(5Z)-5-(3,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide typically involves the following steps:

• Formation of Thiazolidinone Core : Initial reactions involve the condensation of appropriate aldehydes with thioketones to form the thiazolidinone structure.
• Bromination : The introduction of bromine at specific positions can enhance biological activity and solubility.
• Final Modifications : Functional groups such as methoxy or benzamide are introduced to optimize pharmacological properties.

Anticancer Studies

A study evaluating various thiazolidinone derivatives found that compounds similar to 2-bromo-N-[(5Z)-5-(3,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide exhibited significant cytotoxicity against multiple cancer cell lines. The most active compounds showed IC50 values less than 10 µM in HCT116 (colorectal carcinoma) and Caco2 (colorectal adenocarcinoma) cell lines .

Compound	Cell Line	IC50 (µM)
2-bromo-N-[...]	HCT116	<10
2-bromo-N-[...]	Caco2	<10
Control (Doxorubicin)	MDA-MB 231	0.5

Enzyme Inhibition Studies

In vitro studies on enzyme inhibition revealed that certain thiazolidinones could inhibit DYRK1A with IC50 values comparable to known inhibitors like Roscovitine. This suggests potential therapeutic applications in treating diseases where DYRK1A is implicated .

Q & A

Q. What are the standard synthetic protocols for this compound, and how can reaction yields be optimized?

The synthesis typically involves multi-step reactions, including condensation of the thiazolidinone core with a brominated benzamide derivative. Key steps include:

• Solvent selection : Use of polar aprotic solvents (e.g., acetonitrile) for improved solubility of intermediates .
• Catalyst optimization : Trichloroisocyanuric acid (TCICA) or similar agents for efficient cyclization .
• Purification : Gradient elution with ethyl acetate/petroleum ether mixtures (e.g., 50% v/v) to isolate the final product . Yield optimization requires strict temperature control (e.g., 0–5°C during coupling reactions) and inert atmosphere to prevent oxidation.

Q. Which spectroscopic techniques confirm structural integrity, especially the (Z)-configuration of the benzylidene moiety?

• X-ray crystallography : Definitive confirmation of stereochemistry, as demonstrated for analogous brominated dimethoxybenzylidene compounds .
• 1H NMR : Diagnostic olefinic proton signals (δ 7.2–7.8 ppm, coupling constant J ≈ 12–14 Hz for Z-isomers) .
• HRMS : Accurate mass analysis to verify molecular formula (e.g., [M+H]+ or [M+Na]+ peaks) .

Q. What chromatographic methods ensure purity analysis, given potential tautomeric forms?

Reverse-phase HPLC with a C18 column (acetonitrile/water gradient) effectively separates tautomers. For preliminary analysis, TLC (silica gel, ethyl acetate/hexane) with UV visualization at 254 nm is recommended .

Advanced Research Questions

Q. How can contradictions between in vitro and in vivo biological activity data be resolved?

• Metabolic stability assays : Evaluate hepatic microsomal degradation to identify rapid metabolism in vivo .
• Formulation adjustments : Use liposomal encapsulation or prodrug strategies to improve bioavailability .
• Dose-response studies : Conduct pharmacokinetic profiling to align in vitro IC50 values with effective plasma concentrations .

Q. What strategies modulate the benzamide core to enhance target binding while maintaining solubility?

• Electron-withdrawing substituents : Introduce fluorine or trifluoromethyl groups at meta/para positions to improve binding affinity without compromising solubility .
• Polar side chains : Incorporate methoxy or hydroxyl groups on the benzylidene moiety to enhance water solubility .

Q. How should substituent variation on the dimethoxybenzylidene moiety guide SAR studies?

• Halogen substitution : Compare bromo vs. iodo analogs to assess steric/electronic effects on activity (e.g., 81–86% yields for Br/I substitutions in similar compounds) .
• Methoxy positioning : Synthesize 2,5-dimethoxy vs. 3,4-dimethoxy derivatives to evaluate steric hindrance .
• Biological assays : Use kinase inhibition or cytotoxicity screens to correlate structural changes with functional outcomes .

Q. What computational approaches predict the compound’s behavior in biological systems?

• Docking simulations : Molecular dynamics (MD) with target proteins (e.g., kinases) to predict binding modes .
• ADMET prediction : Tools like ACD/Labs Percepta or SwissADME to estimate logP, solubility, and toxicity .

Notes for Methodological Rigor

• Controlled experiments : Use Design of Experiments (DoE) to optimize reaction parameters (e.g., temperature, solvent ratio) .
• Data validation : Cross-reference NMR shifts with computed spectra (e.g., ACD/Labs) to resolve ambiguities .